molecular formula C18H19BrN6 B6459441 3-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine CAS No. 2549048-93-1

3-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine

Cat. No. B6459441
CAS RN: 2549048-93-1
M. Wt: 399.3 g/mol
InChI Key: ZINAXWPQHPAJAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine” is a complex organic molecule that contains several functional groups, including a piperazine ring, a pyrazole ring, and a pyridazine ring . The presence of these functional groups suggests that this compound could have interesting biological activities, as many drugs and biologically active compounds contain these types of rings .


Molecular Structure Analysis

The molecular structure of this compound would be determined by techniques such as NMR spectroscopy and mass spectrometry . These techniques can provide information about the types of atoms in the molecule, their connectivity, and the overall 3D structure of the molecule .


Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the piperazine, pyrazole, and pyridazine rings . These rings can participate in a variety of chemical reactions, depending on the conditions and the presence of other reagents .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its molecular structure . The presence of the piperazine, pyrazole, and pyridazine rings could influence these properties .

Scientific Research Applications

Antibacterial Activity

The incorporation of piperazine derivatives in drug substances has been well-established. This compound may exhibit antibacterial properties due to its structural features. Further studies are warranted to explore its efficacy against specific bacterial strains .

Neuroprotective Potential

Molecular modeling suggests that related pyrazoline compounds could selectively inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) active sites. This inhibition potential makes them promising candidates for neuroprotective agents, particularly in disorders like Parkinson’s disease (PD) and other age-related conditions .

Antifungal Agents

The synthesis of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines has yielded potential antifungal agents. These compounds are obtained via intramolecular cyclization and may offer therapeutic benefits against fungal infections .

Alzheimer’s and Parkinson’s Disease

While not directly studied for this compound, the piperazine ring is a component in potential treatments for Alzheimer’s and Parkinson’s diseases. Further investigations are needed to explore its specific effects on these neurodegenerative conditions .

Psychoactive Properties

Piperazine derivatives have also been used illicitly for recreational purposes. Although not the primary focus, understanding the psychoactive potential of this compound could be relevant .

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Many compounds with piperazine, pyrazole, and pyridazine rings have been found to have a variety of biological activities, including antifungal, antibacterial, and antitumor activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity and physical and chemical properties . It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity . This could lead to the development of new drugs or other useful compounds .

properties

IUPAC Name

3-[4-[(2-bromophenyl)methyl]piperazin-1-yl]-6-pyrazol-1-ylpyridazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19BrN6/c19-16-5-2-1-4-15(16)14-23-10-12-24(13-11-23)17-6-7-18(22-21-17)25-9-3-8-20-25/h1-9H,10-14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZINAXWPQHPAJAX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=CC=CC=C2Br)C3=NN=C(C=C3)N4C=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19BrN6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

399.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyridazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.